3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-fluorophenyl)propanoic acid

• IUPAC Name: 3-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-3-(4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C18H13ClFNO3S/c19-16-12-3-1-2-4-14(12)25-17(16)18(24)21-13(9-15(22)23)10-5-7-11(20)8-6-10/h1-8,13H,9H2,(H,21,24)(H,22,23)
• InChI Key: MJEFZJLSMDPVDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC(CC(=O)O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H13ClFNO3S
• Molecular Weight: 377.8 g/mol

Description

3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-3-(4-fluorophenyl)propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as CBTPA, and it is a member of the nonsteroidal anti-inflammatory drug (NSAID) family. The purpose of

Mechanism of Action

The mechanism of action of CBTPA involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the inflammatory response, and their production is increased in response to tissue injury or infection. By inhibiting COX enzymes, CBTPA reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
CBTPA has several biochemical and physiological effects, including the inhibition of COX enzymes, reduction of inflammation, and analgesic properties. CBTPA has also been shown to have antipyretic effects, which means that it can reduce fever. Additionally, CBTPA has been shown to have antioxidant properties, which may contribute to its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of CBTPA for lab experiments is its specificity for COX enzymes, which makes it a useful tool for studying the role of these enzymes in inflammation and pain. CBTPA is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of CBTPA is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CBTPA. One area of interest is the development of more effective synthesis methods to increase the yield of CBTPA. Another area of interest is the investigation of CBTPA's potential use in the treatment of cancer, particularly in combination with other chemotherapy agents. Additionally, research on the potential side effects of CBTPA and its long-term safety profile is needed to determine its suitability for clinical use.

Scientific Research Applications

CBTPA has been the subject of extensive scientific research due to its potential applications in the treatment of various diseases. Research has shown that CBTPA has anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of conditions such as rheumatoid arthritis, osteoarthritis, and other inflammatory disorders. CBTPA has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.